Cas no 474709-76-7 (4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester)
4-Ethoxycarbonyl-3-chlorophenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The ethoxycarbonyl and chloro substituents provide versatility for further functionalization in pharmaceutical and materials chemistry applications. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its robust stability under inert conditions makes it suitable for multi-step synthetic procedures. The product is particularly valuable in constructing complex biaryl structures, serving as a key intermediate in agrochemical and medicinal chemistry research.
474709-76-7 structure
Product Name:4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
CAS No:474709-76-7
MF:C15H20BClO4
MW:310.580904006958
MDL:MFCD06659929
CID:327986
Update Time:2025-10-22
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester
- 4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
- Benzoicacid, 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- OR5552
-
- MDL： MFCD06659929
- Inchi： 1S/C15H20BClO4/c1-6-19-13(18)11-8-7-10(9-12(11)17)16-20-14(2,3)15(4,5)21-16/h7-9H,6H2,1-5H3
- InChI Key： GYLSDPPQNVGXBD-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)C=CC(B2OC(C)(C)C(C)(C)O2)=C1
Computed Properties
- Exact Mass: 310.11400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 44.76000
- LogP: 2.81590
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E894943-100mg |
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester |
474709-76-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E894943-250mg |
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester |
474709-76-7 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | E894943-500mg |
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester |
474709-76-7 | 500mg |
$161.00 | 2023-05-18 | ||
| TRC | E894943-1g |
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester |
474709-76-7 | 1g |
$224.00 | 2023-05-18 | ||
| Alichem | A019095578-5g |
Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
474709-76-7 | 95% | 5g |
$400.00 | 2023-09-01 | |
| Apollo Scientific | OR5552-1g |
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester |
474709-76-7 | 96% | 1g |
£87.00 | 2025-02-20 | |
| Apollo Scientific | OR5552-5g |
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester |
474709-76-7 | 96% | 5g |
£381.00 | 2025-02-20 | |
| abcr | AB246513-1 g |
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester; 96% |
474709-76-7 | 1g |
€178.00 | 2023-04-27 | ||
| abcr | AB246513-5 g |
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester; 96% |
474709-76-7 | 5g |
€586.00 | 2023-04-27 | ||
| Chemenu | CM134484-1g |
Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate |
474709-76-7 | 95% | 1g |
$120 | 2024-07-16 |
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
474709-76-7 (4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester) Related Products
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- 1025718-75-5(Tert-butyl 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 408492-29-5(3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzoic acid methyl ester)
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